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Compound of Interest

Compound Name: AP24600

Cat. No.: B605527 Get Quote

For research, scientific, and drug development professionals, this document provides

comprehensive application notes and detailed protocols for the chemical synthesis of

AP24600, a key intermediate in the synthesis of the multi-targeted tyrosine kinase inhibitor,

Ponatinib.

AP24600, chemically known as 3-(imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methylbenzoic acid,

serves as a critical building block for the development of potent kinase inhibitors. While it is

characterized as an inactive metabolite of Ponatinib, its availability through chemical synthesis

is essential for further research and the development of new analogues.[1] This protocol

outlines a reliable synthetic route, focusing on the widely utilized Sonogashira cross-coupling

reaction.

Chemical Properties and Data
A summary of the key chemical identifiers and properties of the compounds involved in the

synthesis of AP24600 is provided below for easy reference.
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Compound
Name

IUPAC Name CAS Number
Molecular
Formula

Molecular
Weight ( g/mol
)

AP24600

3-(imidazo[1,2-

b]pyridazin-3-

ylethynyl)-4-

methylbenzoic

acid

1300690-48-5 C₁₆H₁₁N₃O₂ 277.28

Precursor 1

3-iodo-4-

methylbenzoic

acid

82998-57-0 C₈H₇IO₂ 262.04

Precursor 2

3-

ethynylimidazo[1,

2-b]pyridazine

943320-61-4 C₈H₅N₃ 143.15

Synthetic Pathway Overview
The synthesis of AP24600 is achieved through a palladium-catalyzed Sonogashira cross-

coupling reaction between two key precursors: 3-iodo-4-methylbenzoic acid and 3-

ethynylimidazo[1,2-b]pyridazine. The general workflow for this synthesis is depicted in the

following diagram.
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Synthesis of Precursor 1

Synthesis of Precursor 2

Final Synthesis of AP24600

Methyl 3-iodo-4-methylbenzoate

NaOH, Methanol/Water

Hydrolysis

3-iodo-4-methylbenzoic acid

Pd catalyst (e.g., Pd(PPh₃)₄)
CuI, Amine Base (e.g., Et₃N)

Solvent (e.g., DMF)

Halogenated imidazo[1,2-b]pyridazine

2-methyl-3-butyn-2-ol, Pd catalyst, Cu(I), Base

Sonogashira Coupling

4-(imidazo[1,2-b]pyridazin-3-yl)-2-methyl-3-butyn-2-ol

Base (e.g., NaOH)

Deprotection

3-ethynylimidazo[1,2-b]pyridazine

AP24600
(3-(imidazo[1,2-b]pyridazin-3-ylethynyl)-4-methylbenzoic acid)

Sonogashira Coupling

Purification
(Chromatography, Recrystallization)
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Precursor Synthesis

3-iodo-4-methylbenzoic acid

Sonogashira
Coupling

3-ethynylimidazo[1,2-b]pyridazine

AP24600

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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